Cas no 2228484-84-0 (O-(3-bromo-5-chloro-2-methoxyphenyl)methylhydroxylamine)

• Product Name: O-(3-bromo-5-chloro-2-methoxyphenyl)methylhydroxylamine
• CAS No: 2228484-84-0
• MF: C₈H₉BrClNO₂
• MW: 266.519560575485
• CID: 6301871
• PubChem ID: 165945219
• Update Time: 2025-06-30

O-(3-bromo-5-chloro-2-methoxyphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3-bromo-5-chloro-2-methoxyphenyl)methylhydroxylamine
• 2228484-84-0
• EN300-1927808
• O-[(3-bromo-5-chloro-2-methoxyphenyl)methyl]hydroxylamine

• Inchi： 1S/C8H9BrClNO2/c1-12-8-5(4-13-11)2-6(10)3-7(8)9/h2-3H,4,11H2,1H3
• InChI Key： IWUGTARHMYSKIQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(CON)=C1OC)Cl

Computed Properties

• Exact Mass: 264.95052g/mol
• Monoisotopic Mass: 264.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Additional information on O-(3-bromo-5-chloro-2-methoxyphenyl)methylhydroxylamine

O-(3-bromo-5-chloro-2-methoxyphenyl)methylhydroxylamine: A Comprehensive Overview

O-(3-bromo-5-chloro-2-methoxyphenyl)methylhydroxylamine, identified by the CAS number 2228484-84-0, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and chemical synthesis. This compound is characterized by its unique structure, which includes a methylhydroxylamine group attached to a substituted phenyl ring. The phenyl ring itself is substituted with bromine, chlorine, and methoxy groups at specific positions, contributing to its distinctive chemical properties and reactivity.

The synthesis of O-(3-bromo-5-chloro-2-methoxyphenyl)methylhydroxylamine involves advanced organic synthesis techniques, often requiring precise control over reaction conditions to achieve the desired product. Recent studies have highlighted the importance of this compound in the development of bioactive molecules, particularly in the context of drug discovery and optimization. Its ability to participate in various nucleophilic and electrophilic reactions makes it a valuable intermediate in the construction of complex molecular frameworks.

One of the most notable applications of this compound is in the field of medicinal chemistry, where it serves as a key intermediate in the synthesis of potential therapeutic agents. For instance, researchers have utilized O-(3-bromo-5-chloro-2-methoxyphenyl)methylhydroxylamine in the development of inhibitors for specific enzyme targets, such as kinases and proteases. These studies have demonstrated its potential in modulating biological pathways associated with various diseases, including cancer and inflammatory disorders.

Recent advancements in computational chemistry have further enhanced our understanding of the structural and electronic properties of O-(3-bromo-5-chloro-2-methoxyphenyl)methylhydroxylamine. Quantum mechanical calculations have provided insights into its reactivity patterns, enabling more efficient design of synthetic routes and optimization of its properties for specific applications. Additionally, experimental studies have explored its stability under various conditions, revealing its suitability for use in both laboratory settings and industrial processes.

In terms of spectroscopic characterization, O-(3-bromo-5-chloro-2-methoxyphenyl)methylhydroxylamine has been thoroughly analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed its molecular structure and provided valuable data for quality control purposes. Furthermore, thermogravimetric analysis (TGA) has been employed to study its thermal stability, which is crucial for determining its shelf life and storage conditions.

The pharmacological evaluation of this compound has also been a focus of recent research efforts. In vitro assays have demonstrated its ability to interact with specific biological targets, suggesting potential therapeutic applications. However, further studies are required to fully elucidate its pharmacokinetic properties and safety profile before it can be considered for clinical use.

In conclusion, O-(3-bromo-5-chloro-2-methoxyphenyl)methylhydroxylamine (CAS No. 2228484-84-0) is a versatile compound with promising applications in pharmaceutical chemistry and chemical synthesis. Its unique structure and reactivity make it an invaluable tool for researchers working on the development of novel bioactive molecules. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of medicinal chemistry.